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Compound of Interest

Compound Name:
1-[(2-Aminoethyl)amino]-3-

(pentyloxy)propan-2-ol

CAS No.: 6641-88-9

Cat. No.: B12008193

Get Quote

Common Name: Propylene Glycol Monopentyl Ether (PnP) Chemical Class: Amphiphilic Glycol

Ethers (P-Series)

Executive Summary
Pentyloxypropan-2-ol (Propylene Glycol n-Pentyl Ether) represents a critical junction in the

homologous series of glycol ethers, balancing the high volatility of methyl/ethyl derivatives with

the hydrophobicity of longer-chain homologs. For drug development and industrial scientists,

PnP offers a unique solvency profile—sufficiently lipophilic to solvate complex organic residues

yet retaining enough polarity for aqueous coupling.

This guide analyzes the physicochemical architecture, synthesis pathways, and toxicological

profile of PnP, distinguishing it from its more toxic ethylene glycol (E-series) counterparts.

Chemical Architecture & Isomerism
Unlike symmetric solvents, PnP exists as a regioisomeric mixture derived from the ring-opening

of propylene oxide by 1-pentanol. Understanding this isomerism is fundamental to predicting
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metabolic fate and safety.

The Alpha vs. Beta Distinction
The reaction yields two isomers based on which carbon of the epoxide ring is attacked:

-Isomer (Major, >95%): 1-(pentyloxy)propan-2-ol.

Structure: Secondary alcohol.[1]

Significance: Biologically safer. The secondary alcohol group is sterically hindered and

metabolizes via pathways that avoid toxic acid formation.

-Isomer (Minor, <5%): 2-(pentyloxy)propan-1-ol.

Structure: Primary alcohol.[2][3]

Significance: Potentially toxic. Primary alcohols in glycol ethers can be oxidized to

alkoxycarboxylic acids (e.g., pentyloxypropionic acid), which are associated with

reproductive toxicity in E-series ethers. However, the low concentration in commercial P-

series ethers renders this risk negligible.

Physicochemical Profile (Comparative)
Data below compares PnP with its direct homolog, Propylene Glycol n-Butyl Ether (PnB), to

illustrate the "methylene effect" on solvency.
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Property PnP (Pentyl Ether) PnB (Butyl Ether)
Relevance to
Formulation

Molecular Weight ~146.23 g/mol 132.20 g/mol

Higher MW correlates

with lower volatility

(VOC compliance).

Boiling Point ~185–195°C (Est.) 171°C

PnP acts as a "tail"

solvent in coating

evaporation profiles.

Water Solubility Limited (< 1%) ~6%

PnP is significantly

more hydrophobic;

excellent for

partitioning organic

phases.

LogP (Oct/Water) ~1.7–1.9 (Est.) 1.2

Higher lipophilicity

aids in penetrating

lipid bilayers or

solvating APIs.

Density ~0.87 g/cm³ 0.88 g/cm³
Standard organic

solvent density range.

Synthesis & Manufacturing Protocols
The industrial synthesis of PnP is a base-catalyzed alkoxylation. The choice of catalyst dictates

the regioselectivity (Alpha/Beta ratio).

Reaction Mechanism
The nucleophilic attack of the pentoxide anion on propylene oxide (PO) follows an

mechanism.

Initiation: Potassium Hydroxide (KOH) deprotonates 1-pentanol to form potassium pentoxide.

Propagation: Pentoxide attacks the less substituted carbon of PO (regioselective for
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-isomer).

Termination: Proton transfer regenerates the alkoxide catalyst.

Visualization: Synthesis Pathway
The following diagram illustrates the competitive formation of isomers.
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Figure 1: Regioselective synthesis of Pentyloxypropan-2-ol. Base catalysis favors the Alpha

isomer due to steric factors at the epoxide ring.

Toxicological & Safety Assessment
For drug development professionals, the safety profile of residual solvents is paramount. PnP

follows the metabolic logic of the P-series glycol ethers, which is distinct from the toxic E-series

(e.g., Ethylene Glycol Monomethyl Ether).

Metabolic Fate (The "P-Series" Advantage)
The safety of PnP hinges on its metabolism by Alcohol Dehydrogenase (ADH).

Alpha-Isomer Metabolism: The secondary alcohol is oxidized to a ketone (alkoxyacetone) or

conjugated (glucuronidation). It cannot form a carboxylic acid directly. The ether linkage may

eventually cleave to form Propylene Glycol (GRAS status) and 1-Pentanol.
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Hemolysis: Unlike Ethylene Glycol Butyl Ether (EGBE), P-series ethers like PnP do not

exhibit significant hemolytic activity in human blood cells.

Visualization: Metabolic Pathways
This diagram contrasts the safe clearance of the Alpha isomer vs. the potential toxicity of the

Beta isomer.
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Figure 2: Metabolic divergence. The Alpha isomer (green path) avoids the formation of toxic

acid metabolites characteristic of the Beta isomer (red path).

Read-Across Toxicity Data
Due to limited specific data on the pentyl homolog, safety is inferred from the well-

characterized butyl homolog (PnB) using a read-across approach:

Genotoxicity: Negative (Ames test, based on PnB).

Acute Toxicity: Low.

(Oral, Rat) expected > 2000 mg/kg.
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Irritation: Moderate skin/eye irritant (defatting action due to lipophilicity).

Applications in Research & Development
Pharmaceutical Processing

Extraction Solvent: PnP's high LogP makes it an excellent candidate for extracting

hydrophobic active pharmaceutical ingredients (APIs) from aqueous fermentation broths

where lighter alcohols (methanol/ethanol) fail to partition effectively.

Cleaning Validation: In manufacturing, PnP serves as a "challenge agent" for cleaning

validation studies, representing hard-to-clean hydrophobic residues (e.g., lipid-based

formulations).

Formulation Science
Coupling Agent: It effectively couples hydrophobic oils with water in microemulsion systems,

useful for topical drug delivery vehicles.

Coalescent: In polymeric coatings for medical devices, PnP ensures film formation without

the entrapment of water, owing to its slow evaporation rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemicals.co.uk [chemicals.co.uk]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. reddit.com [reddit.com]

To cite this document: BenchChem. [Technical Monograph: Pentyloxypropan-2-ol
Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12008193/docs#technical-monograph-
pentyloxypropan-2-ol-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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